![molecular formula C25H29ClN4O9 B1666012 Amlodipine orotate CAS No. 914941-70-1](/img/structure/B1666012.png)
Amlodipine orotate
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Overview
Description
Amlodipine orotate is a medication used to lower blood pressure and prevent chest pain. It belongs to a group of medications known as dihydropyridine-type calcium channel blockers. By widening of blood vessels it lowers blood pressure. In angina, amlodipine increases blood flow to the heart muscle to relieve pain due to angina.
Scientific Research Applications
Pharmacokinetics : A study compared the pharmacokinetic properties of Amlodipine Orotate with Amlodipine Besylate, finding them bioequivalent and not significantly affected by CYP3A5 genotype (Kim et al., 2005).
Efficacy and Tolerability : A multicenter, randomized, double-blind, placebo-controlled trial compared the efficacy and tolerability of this compound with Amlodipine Besylate in Korean patients with mild to moderate hypertension. The study concluded that this compound was noninferior to Amlodipine Besylate (Hong et al., 2006).
Effects on Hypertension-Related Complications : Research on spontaneously hypertensive rats showed that this compound effectively reduced blood pressure and hypertension-related complications, such as cardiac hypertrophy and stroke-related cerebral damage (Choi et al., 2006).
Bioequivalence in Combination Therapy : A study evaluated the bioequivalence of this compound/Olmesartan and Amlodipine Besylate/Olmesartan combinations, finding them bioequivalent and with similar safety profiles (Lee et al., 2015).
Metabolism and Drug Interaction : The metabolism of Amlodipine in human liver microsomes and the role of CYP3A4/5 in the dihydropyridine dehydrogenation of Amlodipine were studied, suggesting that CYP3A4 plays a key role in its metabolic clearance (Zhu et al., 2014).
Drug–Drug Interaction with Antibiotics : A study on the interaction between Amlodipine and antibiotics showed that antibiotic intake might increase the bioavailability of Amlodipine by suppressing gut microbial metabolic activities (Yoo et al., 2016).
properties
CAS RN |
914941-70-1 |
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Molecular Formula |
C25H29ClN4O9 |
Molecular Weight |
565 g/mol |
IUPAC Name |
2,4-dioxo-1H-pyrimidine-6-carboxylic acid;3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate |
InChI |
InChI=1S/C20H25ClN2O5.C5H4N2O4/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;8-3-1-2(4(9)10)6-5(11)7-3/h5-8,17,23H,4,9-11,22H2,1-3H3;1H,(H,9,10)(H2,6,7,8,11) |
InChI Key |
DBGOBQCYSPDGNR-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=C(NC(=O)NC1=O)C(=O)O |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=C(NC(=O)NC1=O)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Amlodipine orotate |
Origin of Product |
United States |
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